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Compound of Interest
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Cat. No.: B1665539 Get Quote

Adjudin, a 1-(2,4-dichlorobenzyl)-1H-indazole-3-carbohydrazide, is an analogue of the anti-

cancer drug lonidamine.[1][2][3][4] Initially developed as a non-hormonal male contraceptive,

recent studies have unveiled its potent anti-neoplastic properties across a range of cancer

types.[1][3][4][5] This guide provides a comparative analysis of Adjudin's anti-cancer efficacy,

supported by experimental data from various in vitro and in vivo tumor models. It aims to offer

researchers and drug development professionals a clear overview of its therapeutic potential.

In Vitro Anti-Proliferative Activity
Adjudin has demonstrated significant anti-proliferative effects against a panel of human and

murine cancer cell lines in a dose-dependent manner.[1] Its efficacy, measured by the half-

maximal inhibitory concentration (IC50), varies across different tumor types, indicating a degree

of selectivity. Notably, in lung (A549) and prostate (PC3) cancer cell lines, Adjudin proved to

be a more potent inhibitor of cell proliferation than its analogue, lonidamine (LND).[1][2]

Table 1: Comparative IC50 Values of Adjudin in Various Cancer Cell Lines (24-hour treatment)
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Cell Line Cancer Type Adjudin IC50 (µM)
Lonidamine (LND)
IC50 (µM)

A549
Human Lung

Adenocarcinoma
63.1 >200

PC3
Human Prostate

Adenocarcinoma
93.0 125.3

MDA-MB-231
Human Breast

Adenocarcinoma
13.8 Not Determined

SGC-7901
Human Gastric

Adenocarcinoma
58.0 Not Determined

Smmc-7721 Human Hepatoma 72.3 Not Determined

MIA Paca-2
Human Pancreatic

Adenocarcinoma
52.7 Not Determined

Du145
Human Prostate

Cancer
53.5 >500

4T1
Mouse Mammary

Tumor
79.4 >300

GL261 Mouse Glioma 58.9 230.9

Data compiled from multiple studies.[1][2]

In Vivo Tumor Growth Inhibition
The anti-tumor efficacy of Adjudin has been validated in vivo using xenograft models in

athymic nude mice. Intraperitoneal administration of Adjudin led to significant suppression of

both lung and prostate tumor growth without notable toxicity or changes in body weight.[1][4]

Table 2: Efficacy of Adjudin in Xenograft Tumor Models
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Tumor Model Cell Line
Treatment
Protocol

Outcome
Statistical
Significance

Lung Carcinoma A549

100 mg/kg

Adjudin,

intraperitoneally,

every three days

for six doses.

Significant

inhibition of

tumor growth

compared to

vehicle control.

[1]

P < 0.0001

Prostate

Carcinoma
PC3

100 mg/kg

Adjudin,

intraperitoneally,

every other day

for five doses.

Significant

inhibition of

tumor growth

compared to

vehicle control.

[1]

P = 0.006

Data sourced from in vivo studies in nude mice.[1]

Mechanism of Action: Induction of Apoptosis and
Mitochondrial Dysfunction
Adjudin's primary mechanism of anti-cancer activity involves the induction of apoptosis

through the intrinsic, mitochondria-mediated pathway.[1][2][4] This process is characterized by

several key molecular events.

Mitochondrial Targeting: Adjudin triggers mitochondrial dysfunction, leading to a loss of

mitochondrial membrane potential and a reduction in cellular ATP levels.[1][4]

Caspase Activation: The disruption of mitochondrial function leads to the release of

cytochrome C, which in turn activates Caspase-9 and the executioner Caspase-3,

culminating in apoptosis.[1]

SIRT3-FOXO3a Axis: In small-cell lung cancer models, Adjudin has been shown to activate

the SIRT3-FOXO3a signaling pathway, which is pivotal for its anti-cancer effects in this

context.[6]
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Below is a diagram illustrating the primary signaling pathway activated by Adjudin leading to

cancer cell apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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